(3,4-Dihydro-2H-benzo[b][1,4]oxazin-3-yl)methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “(3,4-Dihydro-2H-benzo[b][1,4]oxazin-3-yl)methanamine” is a heterocyclic compound . It has been reported as an intermediate during the biogenesis of cyclic hydroxamic acids in maize . This compound has been used in the synthesis of novel spiro derivatives as potent and reversible Monoacylglycerol Lipase (MAGL) inhibitors . It has also been used in the design and synthesis of novel compounds targeting histone deacetylases .
Synthesis Analysis
The synthesis of this compound has been reported in several studies. For instance, a structure-based drug discovery (SBDD) approach enabled the generation of various spiro scaffolds like azetidine-lactam, cyclobutane-lactam, and cyclobutane-carbamate as novel bioisosteres of this compound . Another study reported the design, synthesis, and evaluation of novel compounds targeting histone deacetylases .Molecular Structure Analysis
The molecular structure of this compound has been analyzed in several studies. For example, a study reported the co-crystal structure of this compound with MAGL . Another study carried out docking assays for analyzing the binding mode and selectivity of this compound toward 8 HDAC isoforms .Chemical Reactions Analysis
The chemical reactions involving this compound have been reported in several studies. For instance, a study reported a three-step sequence for the synthesis of new indolizine derivatives containing 1,4-benzoxazine subunits . Another study reported the aldimine condensation to give regiospecific indolizin-1-imine product .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound have been analyzed in several studies. For instance, a study reported that a compound was identified as a selective CDK9 inhibitor with short pharmacokinetic and physicochemical properties suitable for intravenous administration .Scientific Research Applications
Green Synthesis in Water : A metal catalyst-free method for synthesizing racemic 3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl methanol derivatives in water was developed, offering a green and practical synthesis pathway with high regioselectivity and good substrate scope, allowing for the creation of both N-substituted and N-unsubstituted products (S. N. Singh et al., 2015).
Applications in Medicinal Chemistry
Dual-Acting Thromboxane and Prostacyclin Modulators : The discovery of 3,4-dihydro-2H-benzo[1,4]oxazin-8-yloxyacetic acid derivatives as potent dual-acting agents for blocking the TXA2 receptor and activating the PGI2 receptor offers promising therapeutic potential in anti-thrombotic and cardiovascular treatments, avoiding hypotensive side effects (M. Ohno et al., 2006).
Environmental and Agricultural Research
Herbicidal Activity and Mechanism of Action : The identification of the mode of action of certain benzoxazine derivatives as inhibitors of protoporphyrinogen oxidase (protox) paves the way for the development of new herbicides with high efficacy, broad-spectrum activity, and safety to crops. This research emphasizes the continuous search for optimized lead compounds for agricultural applications (Mingzhi Huang et al., 2005).
Advanced Materials and Chemical Properties
Non-Polymer Applications of Benzoxazines : The exploration of benzoxazines beyond their use as monomers for polybenzoxazines reveals their potential in applications such as luminescent materials, ligands for cations, and reducing agents for precious metal ions. This diversification of application areas showcases the versatility of benzoxazine compounds (W. Wattanathana et al., 2017).
Mechanism of Action
Target of Action
Similar compounds have been reported to inhibit the bet bromodomain, which plays important roles in cancer, inflammation, obesity, cardiovascular disease, and neurological disorders .
Mode of Action
It is suggested that similar compounds interact with their targets, such as the bet bromodomain, leading to changes in the function of these proteins .
Biochemical Pathways
Compounds with similar structures have been reported to affect pathways related to cancer, inflammation, obesity, cardiovascular disease, and neurological disorders through their interaction with the bet bromodomain .
Result of Action
Similar compounds have been reported to have anti-proliferative activities against various cell lines .
Future Directions
The future directions for the research on this compound could involve further exploration of its potential as an inhibitor for various enzymes. For instance, its potential as a MAGL inhibitor could be further explored for its therapeutic potential in central nervous system-related diseases . Similarly, its potential as a histone deacetylase inhibitor could be further explored for its anticancer activity .
Properties
IUPAC Name |
3,4-dihydro-2H-1,4-benzoxazin-3-ylmethanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O/c10-5-7-6-12-9-4-2-1-3-8(9)11-7/h1-4,7,11H,5-6,10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOBUMUKUDJXGKK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(NC2=CC=CC=C2O1)CN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70306021 |
Source
|
Record name | 1-(3,4-Dihydro-2H-1,4-benzoxazin-3-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70306021 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
54252-56-1 |
Source
|
Record name | 54252-56-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=173322 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-(3,4-Dihydro-2H-1,4-benzoxazin-3-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70306021 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.